Cas no 2287275-28-7 (6-(Difluoromethyl)-1-azaspiro[3.3]heptane)

• Product Name: 6-(Difluoromethyl)-1-azaspiro[3.3]heptane
• CAS No: 2287275-28-7
• MF: C₇H₁₁F₂N
• MW: 147.16574883461
• CID: 5174834
• Update Time: 2025-11-02

6-(Difluoromethyl)-1-azaspiro[3.3]heptane Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-1-azaspiro[3.3]heptane
• 6-(difluoromethyl)-1-azaspiro[3.3]heptane, Mixture of diastereomers

• Inchi： 1S/C7H11F2N/c8-6(9)5-3-7(4-5)1-2-10-7/h5-6,10H,1-4H2
• InChI Key： BMNFYHZKDOKMTR-UHFFFAOYSA-N
• SMILES： N1C2(CC(C(F)F)C2)CC1

Additional information on 6-(Difluoromethyl)-1-azaspiro[3.3]heptane

6-(Difluoromethyl)-1-azaspiro[3.3]heptane (CAS No. 2287275-28-7): A Versatile Spirocyclic Building Block for Modern Drug Discovery

In the rapidly evolving field of medicinal chemistry, 6-(Difluoromethyl)-1-azaspiro[3.3]heptane (CAS 2287275-28-7) has emerged as a highly valuable spirocyclic compound with unique structural features. This nitrogen-containing heterocycle belongs to the important class of azaspiro compounds, which are gaining significant attention in pharmaceutical research due to their three-dimensional character and improved physicochemical properties compared to flat aromatic systems.

The molecular architecture of 6-(Difluoromethyl)-1-azaspiro[3.3]heptane combines a difluoromethyl group with a rigid spiro[3.3]heptane scaffold, creating a versatile building block that addresses several contemporary challenges in drug design. The spirocyclic framework offers enhanced metabolic stability and reduced conformational flexibility, while the difluoromethyl moiety serves as a bioisostere that can modulate lipophilicity and hydrogen bonding potential.

Recent trends in small molecule drug discovery have shown increasing demand for saturated heterocycles and three-dimensional fragments, making compounds like 6-(Difluoromethyl)-1-azaspiro[3.3]heptane particularly valuable. Pharmaceutical researchers are actively exploring this spirocyclic amine as a potential scaffold for CNS-targeted therapies, given its ability to cross the blood-brain barrier while maintaining favorable drug-like properties.

The synthesis of 6-(Difluoromethyl)-1-azaspiro[3.3]heptane typically involves multi-step organic transformations starting from readily available precursors. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting the growing importance of sustainable medicinal chemistry in the pharmaceutical industry. The compound's CAS number 2287275-28-7 serves as a unique identifier that facilitates precise communication among researchers and regulatory bodies.

In drug discovery applications, the azaspiro[3.3]heptane core of this molecule offers several advantages. Its constrained geometry can help reduce off-target interactions, while the difluoromethyl group can serve as a strategic modification to optimize pharmacokinetic properties. These features make 6-(Difluoromethyl)-1-azaspiro[3.3]heptane particularly interesting for developing GPCR modulators and enzyme inhibitors, where three-dimensionality is often crucial for achieving selectivity.

The pharmaceutical industry's shift toward fragment-based drug design has further increased the relevance of spirocyclic building blocks like this compound. With a molecular weight below 200 Da, 6-(Difluoromethyl)-1-azaspiro[3.3]heptane represents an ideal starting point for molecular elaboration in hit-to-lead optimization campaigns. Its balanced lipophilicity and polarity make it suitable for creating drug candidates with improved solubility and membrane permeability.

From a commercial perspective, the demand for specialty heterocycles such as 6-(Difluoromethyl)-1-azaspiro[3.3]heptane continues to grow, driven by the expanding pipeline of small molecule therapeutics. Several contract research organizations and fine chemical suppliers now offer this compound in various quantities, catering to the needs of both academic researchers and industrial drug discovery teams.

Looking ahead, 6-(Difluoromethyl)-1-azaspiro[3.3]heptane is poised to play an important role in addressing current challenges in medicinal chemistry, including the development of CNS-penetrant drugs and targeted protein degraders. Its unique combination of structural features aligns well with modern drug design paradigms that emphasize three-dimensionality and controlled physicochemical properties.

For researchers working on proteolysis targeting chimeras (PROTACs) and other bifunctional molecules, the azaspiro[3.3]heptane scaffold offers valuable spatial organization capabilities. The difluoromethyl group can serve as a strategic attachment point or as a means to modulate the electronic properties of adjacent functional groups.

In analytical characterization, 6-(Difluoromethyl)-1-azaspiro[3.3]heptane can be identified by its distinctive NMR fingerprint and mass spectral pattern. Quality control protocols for this compound typically involve HPLC purity assessment and structural confirmation by spectroscopic methods, ensuring batch-to-batch consistency for research applications.

The growing importance of spirocyclic motifs in drug discovery is reflected in recent patent literature, where derivatives of 6-(Difluoromethyl)-1-azaspiro[3.3]heptane have appeared as key components in novel therapeutic agents. This trend underscores the compound's potential as a privileged structure in medicinal chemistry.

As the pharmaceutical industry continues to explore underutilized heterocycles, compounds like 6-(Difluoromethyl)-1-azaspiro[3.3]heptane (CAS 2287275-28-7) will likely see increased adoption in drug discovery programs. Its combination of synthetic accessibility, structural novelty, and favorable drug-like properties positions it as a valuable tool for addressing unmet medical needs through innovative small molecule therapeutics.